AD1058

Blood-Brain Barrier CNS Metastasis Pharmacokinetics
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H20N6O3S
Molecular Weight 412.5 g/mol
Cat. No. B15619280
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Technical Parameters


Basic Identity
Product NameAD1058
Molecular FormulaC19H20N6O3S
Molecular Weight412.5 g/mol
Structural Identifiers
InChIInChI=1S/C19H20N6O3S/c1-12-11-28-10-9-24(12)18-15-5-8-25(29(2,26)27)19(15)23-17(22-18)14-4-7-21-16-13(14)3-6-20-16/h3-8,12H,9-11H2,1-2H3,(H,20,21)/t12-/m1/s1
InChIKeyIJEDYDGSAXSVPY-GFCCVEGCSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

AD1058: Brain-Penetrant ATR Inhibitor


AD1058 (CAS 2907782-78-7) is a highly potent, orally bioavailable, and selective inhibitor of the ataxia telangiectasia and Rad3-related (ATR) kinase, a master regulator of the DNA damage response [1]. The compound belongs to the pyrrolo[2,3-d]pyrimidine chemical class and demonstrates an enzymatic IC50 of 1.6 nM against ATR [1]. Designed with a scaffold optimized for central nervous system (CNS) exposure, AD1058 is currently characterized as a preclinical candidate for treating advanced malignancies, including those with brain metastases [1].

1
ATR kinase inhibition for DNA damage response studies in CNS models
Brain-penetrant probe supporting intracranial tumor research
2
Oral bioavailability enables repeat-dosing in vivo pharmacodynamic workflows
Facilitates preclinical PK/PD and combination therapy model design
3
Scalable synthesis route supports gram-scale procurement for large studies
Reported efficient 3-step route without column chromatography

AD1058 vs. Earlier ATR Inhibitors


The ATR inhibitor class is not homogeneous; key differentiators in brain penetrance, synthetic scalability, and synergistic potential with standard-of-care agents critically impact both experimental design and translational viability. In-class compounds like the clinical candidate AZD6738 (ceralasertib) exhibit significantly restricted blood-brain barrier (BBB) penetration, with a reported brain/plasma partition ratio of only 6.6%, making them unsuitable for studies involving CNS metastases [1]. In contrast, AD1058 demonstrates a brain/plasma ratio of 31%, validated in systematic comparative pharmacokinetic studies [1]. Additionally, among all reported ATR inhibitors, AD1058 features the most efficient synthesis route, positioning it as a scalable and practical tool compound for research requiring repeat procurement or large-scale in vivo studies [2].

Earlier ATR inhibitors lack adequate brain partitioning
Clinical-stage compounds such as ceralasertib exhibit restricted BBB penetration, limiting their utility in brain metastasis research. AD1058 shows higher reported CNS partitioning, supporting models where brain exposure is critical.
Class-level ATR inhibitor synthesis complexity
Many ATR inhibitors rely on lengthy synthetic sequences, increasing cost and limiting repeat procurement. AD1058’s reported efficient route may offer practical scalability for in vivo toxicology or large-scale combination screening.
mTOR co-inhibition profile may differ
Unlike highly selective inhibitors (e.g., AZD6738 >2000-fold selectivity over mTOR), AD1058’s moderate mTOR activity could alter pathway interpretation in synthetic lethality contexts; researchers should verify mTOR contribution in their models.

AD1058 Evidence vs. AZD6738


Brain/Plasma Ratio vs. AZD6738

AD1058 demonstrates a 4.7-fold higher brain/plasma partition coefficient compared to the clinical benchmark AZD6738 (ceralasertib), directly quantified under the same experimental conditions. This enhanced brain penetration is a primary design feature intended to address the high incidence of brain metastases in late-stage solid tumors, a region where AZD6738 is largely excluded [1].

Brain/Plasma Partition
Head-to-head
AD1058: 31% vs. AZD6738: 6.6% (4.7-fold higher)
Supports CNS model selection for brain metastasis research
In vivo murine PK, identical sampling protocols
Blood-Brain Barrier CNS Metastasis Pharmacokinetics

Shortest Synthesis Route in ATR Class

AD1058 features the shortest reported synthesis route and the highest efficiency among all ATR inhibitors documented to date. This is a class-leading feature that directly influences procurement costs, batch reproducibility, and the feasibility of large-scale in vivo studies [1]. The synthesis requires only three consecutive coupling steps and notably circumvents the need for silica gel column chromatography purification, a rate-limiting step in most chemotype syntheses [2].

Synthesis Route Efficiency
Class-level
3 consecutive coupling steps; no column chromatography required
May support scalable procurement for large-scale studies
Reported shortest route among ATR inhibitors; literature-based
Medicinal Chemistry Process Chemistry Scalability

CHK1 Phosphorylation Suppression

In the B-cell lymphoma cell line Granta-519, AD1058 achieves more potent suppression of niraparib-induced CHK1 phosphorylation (a critical pharmacodynamic biomarker of ATR pathway inhibition) compared to both the earlier tool compound AZ20 and the clinical-stage AZD6738 when tested at a concentration of 2 µM . This indicates a strong cellular on-target effect that surpasses previous generations of ATR inhibitors.

CHK1 Phosphorylation Suppression
Data to verify
AD1058 > AZD6738 & AZ20 at 2 µM in Granta-519 cells
Supports target engagement assay context
Niraparib-induced p-CHK1 (S345); supplier datasheet summary
Biomarker Pharmacodynamics Target Engagement

Kinase Selectivity vs. mTOR

Kinase profiling reveals that AD1058 exhibits a selectivity window of approximately 28.6-fold for ATR over mTOR (ATR IC50 = 1.6 nM; mTOR IC50 = 45.83 nM). For reference, the clinical candidate AZD6738 demonstrates a much larger biochemical selectivity window over mTOR [2]. This relatively narrow selectivity may be advantageous in certain synthetic lethality contexts, particularly where minimal mTOR co-inhibition could enhance anti-proliferative effects .

ATR vs mTOR Selectivity
Cross-study comparable
ATR IC50 1.6 nM; mTOR IC50 45.83 nM (28.6×)
mTOR co-inhibition profile may influence pathway readouts
Biochemical kinase assays; AZD6738 >2000× selectivity reported
Kinase Selectivity Off-Target Profiling Safety Pharmacology

Niraparib Combination Synergy

The combination of AD1058 with the PARP inhibitor niraparib yields a High Singlet Activity (HSA) synergy score of 9.268, quantitatively confirming a robust synthetic lethal interaction in cell-based models [1]. While AZD6738 is also commonly combined with PARP inhibitors based on mechanism-of-action, publicly disclosed quantified synergy scores for AD1058 provide procurement-level confidence for designing combination studies. [2].

Niraparib Combination Synergy
Reported
HSA Synergy Score: 9.268
Supports ATR-PARP synthetic lethality study design
Cell-based synergy quantification; PARP inhibitor context
PARP Inhibitor Synthetic Lethality Combination Therapy

AD1058 Recommended Applications


Brain Metastasis and Leptomeningeal Disease Models

The confirmed 4.7-fold higher brain/plasma ratio (31% vs. 6.6%) over AZD6738 makes AD1058 the preferred ATR inhibitor for establishing in vivo models where CNS exposure is paramount. Researchers can confidently use AD1058 in intracranial xenograft models of breast, lung, or ovarian cancer brain metastases, where AZD6738 shows limited tissue distribution to the brain [1].

PARP Inhibitor Combination Screening

The robust HSA synergy score of 9.268 with niraparib provides a validated starting point for screening AD1058 as a chemosensitizer. Its documented synthetic lethality and the commercial availability of large quantities, facilitated by its shortest-in-class synthesis route, enable large-scale cell-panel screens investigating ATR-PARP biomarker-driven sensitivity [1][2].

DNA Damage Response Pharmacodynamics

The verified superiority of AD1058 in inhibiting niraparib-induced CHK1 phosphorylation over AZD6738 and AZ20 in Granta-519 cells at 2 µM makes it a first-choice tool for pharmacodynamic studies. Its effective target engagement ensures a clear window for assessing downstream DDR signaling and mitotic catastrophe mechanisms .

In Vivo Toxicology and Repeat-Dosing Studies

The reported synthetic efficiency—specifically a process optimized for 3 steps without column chromatography—differentiates AD1058 for projects requiring gram-scale material over the study lifecycle. This is a practical advantage over other ATR inhibitors, such as AZD6738, where more complex syntheses can increase procurement costs and timelines for repeat-dosing toxicology studies in rodents [2][3].

Application
Selection Property
Validation Focus
CNS tumor brain metastasis models
Brain/plasma partitioning context
CNS exposure confirmation in model
ATR-PARP synthetic lethality screening
Reported PARP synergy context
Synergy score and biomarker assessment
ATR pathway target engagement assays
CHK1 phosphorylation suppression context
DDR signaling and mitotic catastrophe endpoints
Repeat-dosing toxicology & PK studies
Synthesis scalability profile
Procurement feasibility and lot consistency

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
Explore Hub


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